Cas no 1822426-38-9 (2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid)

• Product Name: 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• CAS No: 1822426-38-9
• MF: C₅H₉N₅O₂
• MW: 171.157259702682
• CID: 6288090
• PubChem ID: 165791119
• Update Time: 2025-05-25

2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid
• 1822426-38-9
• EN300-1298394

• Inchi： 1S/C5H9N5O2/c6-4(5(11)12)1-2-10-3-7-8-9-10/h3-4H,1-2,6H2,(H,11,12)
• InChI Key： KKHLRVPHPMDKPR-UHFFFAOYSA-N
• SMILES： OC(C(CCN1C=NN=N1)N)=O

Computed Properties

• Exact Mass: 171.07562455g/mol
• Monoisotopic Mass: 171.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 107Ų

Additional information on 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid

Comprehensive Overview of 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid (CAS No. 1822426-38-9)

The compound 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid (CAS No. 1822426-38-9) is a specialized amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tetrazole ring, makes it a valuable building block in drug discovery and peptide synthesis. Researchers are particularly interested in its potential applications in enzyme inhibition, receptor modulation, and bioactive molecule design. The presence of both amino and carboxyl groups allows for versatile chemical modifications, enabling its use in structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid has surged due to their role in developing targeted therapies. The tetrazole moiety is known for its metabolic stability and bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This compound’s CAS No. 1822426-38-9 is frequently searched in databases like PubChem and Reaxys, reflecting its growing relevance in medicinal chemistry. Users often inquire about its synthesis methods, solubility, and compatibility with peptide coupling reagents, highlighting its practical utility.

From a synthetic perspective, 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid can be prepared via multi-step organic reactions, including azide-alkyne cycloaddition and protective group strategies. Its crystalline form and stability under physiological conditions make it suitable for high-throughput screening assays. Additionally, its logP value and hydrogen bonding capacity are critical parameters for researchers optimizing drug-like properties.

The compound’s applications extend to bioconjugation and proteomics, where it serves as a linker or spacer in antibody-drug conjugates (ADCs). Its low toxicity profile and compatibility with aqueous buffers further enhance its appeal. Recent publications have explored its role in cancer immunotherapy and neurological disorder research, aligning with trending topics in precision medicine.

For those seeking custom synthesis or bulk quantities of CAS No. 1822426-38-9, suppliers often provide GMP-grade or research-grade options. Analytical data, such as HPLC purity and NMR spectra, are typically available to ensure reproducibility. As the scientific community continues to explore novel bioactive scaffolds, this compound remains a focal point for innovation in small-molecule therapeutics.

In summary, 2-amino-4-(1H-1,2,3,4-tetrazol-1-yl)butanoic acid exemplifies the intersection of chemical diversity and biological relevance. Its CAS No. 1822426-38-9 is a key identifier for researchers navigating the expanding landscape of pharmacologically active compounds. With ongoing advancements in computational chemistry and AI-driven drug discovery, this molecule is poised to play a pivotal role in future therapeutic breakthroughs.